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Compound of Interest

Compound Name: 2-(Methylsulfonyl)ethanol

Cat. No.: B046698 Get Quote

Essential Safety and Handling Guide for 2-
(Methylsulfonyl)ethanol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-(Methylsulfonyl)ethanol in a laboratory setting. The information

is tailored for researchers, scientists, and professionals in drug development to ensure safe

handling and build confidence in laboratory safety practices.

Hazard Identification and Personal Protective
Equipment (PPE)
According to the 2012 OSHA Hazard Communication Standard, 2-(Methylsulfonyl)ethanol is
not classified as a hazardous chemical.[1] However, it is characterized by a strong, unpleasant

odor ("stench").[1][2] Prudent laboratory practices necessitate the use of appropriate personal

protective equipment to minimize exposure and ensure safety.

Recommended Personal Protective Equipment
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

eyeglasses compliant with

OSHA's 29 CFR 1910.133 or

European Standard EN166.[1]

[3]

Protects against accidental

splashes and contact with

eyes.

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1][3]

Prevents direct contact with

the chemical, minimizing

potential irritation.

Respiratory Protection

Not required under normal use

conditions with adequate

ventilation.[1]

The substance has low

volatility and is not classified

as a respiratory hazard.

Safe Handling and Storage Procedures
Proper handling and storage are crucial for maintaining the integrity of 2-
(Methylsulfonyl)ethanol and ensuring a safe laboratory environment.

Handling:

Work in a well-ventilated area to minimize the unpleasant odor.[1]

Avoid direct contact with skin and eyes.[1]

Do not breathe in mist, vapors, or spray.[1]

Wash hands thoroughly after handling.[3]

Storage:

Keep the container tightly closed.[1]

Store in a cool, dry, and well-ventilated place.[1][2]

Keep away from incompatible materials such as strong oxidizing agents.[1]
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Accidental Release and First Aid Measures
In the event of an accidental release or exposure, follow these immediate procedures.

Accidental Release:

Ensure adequate ventilation.[1]

Wear appropriate personal protective equipment as outlined above.[1]

For spills, sweep up or shovel the material into a suitable container for disposal.[1]

First Aid:

Exposure Route First Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

medical attention.[1][2]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek medical attention.[1][2]

Inhalation
Move to fresh air. If not breathing, give artificial

respiration. Seek medical attention.[2]

Ingestion
Clean mouth with water. Seek medical attention.

[1][2]

Disposal Plan
Chemical waste generators are responsible for determining if a discarded chemical is classified

as hazardous waste and must adhere to local, regional, and national regulations for proper

disposal.[1]

General Disposal Guidelines:

Do not dispose of down the drain or into the environment.
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Dispose of contents and container in accordance with all applicable local, regional, national,

and international regulations.

Consult with your institution's environmental health and safety (EHS) office for specific

guidance on chemical waste disposal.

Physical and Chemical Properties
The following table summarizes key quantitative data for 2-(Methylsulfonyl)ethanol.

Property Value

Melting Point/Range 31 - 33 °C / 87.8 - 91.4 °F[1]

Boiling Point/Range 148 - 149 °C / 298.4 - 300.2 °F[1]

Flash Point > 110 °C / > 230 °F[1]

Physical State Liquid[1]

Appearance Yellow[1]

Odor Stench[1]

Workflow for Safe Handling of 2-
(Methylsulfonyl)ethanol
The following diagram illustrates the standard workflow for safely handling 2-
(Methylsulfonyl)ethanol from initial preparation to final disposal.
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Caption: Workflow for handling 2-(Methylsulfonyl)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2-
(Methylsulfonyl)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046698#personal-protective-equipment-for-handling-
2-methylsulfonyl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b046698#personal-protective-equipment-for-handling-2-methylsulfonyl-ethanol
https://www.benchchem.com/product/b046698#personal-protective-equipment-for-handling-2-methylsulfonyl-ethanol
https://www.benchchem.com/product/b046698#personal-protective-equipment-for-handling-2-methylsulfonyl-ethanol
https://www.benchchem.com/product/b046698#personal-protective-equipment-for-handling-2-methylsulfonyl-ethanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b046698?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

